Cas no 2229491-88-5 (4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol)

• Product Name: 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol
• CAS No: 2229491-88-5
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6129446
• PubChem ID: 165651215
• Update Time: 2025-06-07

4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol
• 2229491-88-5
• EN300-1950618

• Inchi： 1S/C9H10BrF2NO/c1-9(13,8(11)12)5-2-3-7(14)6(10)4-5/h2-4,8,14H,13H2,1H3
• InChI Key： UNNKOFPROBSSNM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C(F)F)N)O

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol

Introduction to 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS No: 2229491-88-5)

4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229491-88-5, represents a unique structural motif that combines a brominated phenol core with an amino-substituted difluoropropane side chain. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The molecular framework of 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol incorporates several key functional groups that are of particular interest to medicinal chemists. The presence of a bromine atom at the para position relative to the hydroxyl group in the phenolic ring enhances its reactivity, making it suitable for various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. Additionally, the amino group attached to the difluoropropane moiety introduces basicity and potential hydrogen bonding capabilities, which can be exploited to improve binding affinity to biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The difluoropropane side chain in 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol is a prime example of such a fluorinated structure. Fluorine atoms can significantly influence the electronic properties of molecules, often leading to improved pharmacokinetic profiles. This has prompted researchers to explore fluorinated derivatives as potential therapeutic agents.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. While 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol does not contain a traditional heterocycle, its structural features suggest potential applications in the synthesis of more complex heterocyclic systems. The combination of a brominated phenol and an amino-substituted difluoropropane provides a versatile scaffold for further derivatization, enabling the creation of novel molecules with tailored biological activities.

The pharmaceutical industry has been actively investigating novel scaffolds that can modulate enzyme activity and receptor binding. The structural motifs present in 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol suggest potential interactions with various biological targets. For instance, the amino group could interact with acidic residues in protein active sites, while the bromine atom could participate in halogen bonding interactions. These features make it a valuable building block for designing molecules that target enzymes involved in critical biological pathways.

One area where 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol shows promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of new classes of antimicrobial compounds. The unique structural features of this compound could contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have suggested that derivatives of this compound may exhibit promising antimicrobial activity against certain bacterial strains.

The synthesis of 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to access such molecules. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled efficient construction of intricate molecular frameworks. These advancements have not only facilitated the synthesis of 4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol but also opened up new avenues for exploring its derivatives.

In conclusion,4-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS No: 2229491-88-5) is a structurally interesting compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and challenges such as antibiotic resistance,4-(2-amino-1,1-difluoropropan-2-ybromophenol) may play a significant role in addressing these challenges through innovative chemical solutions.